Cas no 66202-88-8 (methyl 2-(3,4-dichlorophenyl)-2-methylpropanoate)

• Product Name: methyl 2-(3,4-dichlorophenyl)-2-methylpropanoate
• CAS No: 66202-88-8
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• CID: 2126439
• PubChem ID: 20314623
• Update Time: 2025-05-25

methyl 2-(3,4-dichlorophenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3,4-dichlorophenyl)-2-methylpropanoate
• FMORPVVUJNPQHD-UHFFFAOYSA-N
• DA-03804
• methyl2-(3,4-dichlorophenyl)-2-methylpropanoate
• 66202-88-8
• SCHEMBL1627157

• Inchi： 1S/C11H12Cl2O2/c1-11(2,10(14)15-3)7-4-5-8(12)9(13)6-7/h4-6H,1-3H3
• InChI Key： FMORPVVUJNPQHD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)OC)(C)C)Cl

Computed Properties

• Exact Mass: 246.02100
• Monoisotopic Mass: 246.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.44400

Additional information on methyl 2-(3,4-dichlorophenyl)-2-methylpropanoate

Professional Introduction of Methyl 2-(3,4-Dichlorophenyl)-2-Methylpropanoate (CAS No. 66202-88-8)

Methyl 2-(3,4-dichlorophenyl)-2-methylpropanoate, with the CAS registry number 66202-88-8, is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound is widely recognized for its unique chemical properties and its role in diverse fields such as agriculture, pharmaceuticals, and materials science. Recent advancements in synthetic methodologies and its application in cutting-edge research have further solidified its importance in modern chemistry.

The molecular structure of methyl 2-(3,4-dichlorophenyl)-2-methylpropanoate consists of a dichlorophenyl group attached to a methyl ester via a branched propanoate chain. This configuration imparts the compound with distinctive reactivity and stability, making it suitable for various chemical transformations. The presence of chlorine atoms in the aromatic ring enhances the compound's electronic properties, which are crucial for its performance in applications such as polymerization initiators and flame retardants.

Recent studies have explored the potential of this compound as a precursor in the synthesis of advanced materials. For instance, researchers have utilized it in the development of high-performance polymers with enhanced thermal stability and mechanical strength. These findings highlight its role in advancing materials science by providing a reliable building block for innovative polymer systems.

In the agricultural sector, methyl 2-(3,4-dichlorophenyl)-2-methylpropanoate has been investigated for its pesticidal properties. Studies indicate that it exhibits effective control over various pests while maintaining low toxicity to non-target organisms. This dual advantage positions it as a promising candidate for sustainable pest management solutions.

The synthesis of this compound has also seen remarkable progress in recent years. Traditional methods involving multi-step reactions have been replaced by more efficient protocols that minimize waste and improve yield. For example, modern techniques employing catalytic cross-coupling reactions have enabled the scalable production of this compound with high purity and consistency.

Moreover, the environmental impact of methyl 2-(3,4-dichlorophenyl)-2-methylpropanoate has been a focal point of recent research. Scientists are exploring biodegradation pathways to assess its eco-friendliness and develop strategies for safe disposal or recycling. These efforts underscore the importance of sustainable practices in the utilization of such compounds.

In conclusion, methyl 2-(3,4-dichlorophenyl)-2-methylpropanoate (CAS No. 66202-88-8) stands as a pivotal compound in contemporary chemistry due to its diverse applications and promising research outcomes. Its continued exploration across various disciplines ensures its relevance in addressing future challenges in science and industry.